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Chemical Profile and Stability of Orellanine

Understanding the fundamental properties of Orellanine is crucial for developing any extraction protocol.

The table below summarizes its key characteristics:

Property Description

IUPAC Name 3,3',4,4'-Tetrahydroxy-2,2'-bipyridine-N,N'-dioxide [1]

Stability Resistant to boiling, freezing, and drying. Decomposes at temperatures above 150
°C and upon exposure to UV light [2] [3].

Solubility Forms water-soluble glycosides in mushrooms [2] [4].

Key
Consideration

The toxin can be retained in kidney tissue for months, which is a critical factor for
toxicological studies [2].

Analytical Methods for Detection and Quantification

While not extraction protocols, recent research focuses on highly sensitive analytical techniques for detecting

Orellanine in biological tissues, which are essential for validating the success of any purification process.
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Method Application and Performance

High-Performance Liquid
Chromatography (HPLC)

Quantification in tissues; limit of quantitation (LOQ) of 10 µg/g
in kidney [4].

Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)

Highly sensitive confirmatory analysis; limit of detection (LOD)
of 20 ng/g [4].

Thin-Layer Chromatography (TLC) Historically used for detection in mushroom extracts, urine,
plasma, and kidney [2]. Lacks the specificity and sensitivity of

modern methods [4].

The following workflow outlines the general decision process for method selection based on the analysis

goal:

Start: Analyze Orellanine

Analysis Goal?

Initial Screening

 Rapid / Low Cost

Precise Quantification

 Need Concentration

Definitive Confirmation

 High Certainty / Sensitivity

Method: TLC Method: HPLC Method: LC-MS/MS

Output: Preliminary Result Output: Concentration (e.g., µg/g) Output: Confirmed Identity & Trace Level
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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